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Compound of Interest

Compound Name: Malonyl chloride

Cat. No.: B156481

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical safety precautions required for the
handling of malonyl chloride (CAS No. 1663-67-8). Adherence to these protocols is essential
to mitigate the significant risks associated with this highly reactive and hazardous compound.
This document is intended for use by trained professionals in a controlled laboratory or drug

development environment.

Chemical and Physical Properties

Malonyl chloride, also known as propanedioyl dichloride, is a colorless to pale yellow or
orange-brown liquid with a pungent, biting odor.[1][2][3] It is a highly reactive acyl chloride
derived from malonic acid and is primarily used as an intermediate in organic synthesis,
particularly in the preparation of pharmaceuticals and agrochemicals.[2] Its reactivity, while
valuable in chemical synthesis, also presents significant safety challenges. The compound is
unstable at room temperature, degrading after a few days, and reacts violently with water.[3][4]

A summary of key quantitative data for malonyl chloride is presented in Table 1.
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Property Value Reference(s)
Molecular Formula C3H2CI202 [2][4]
Molecular Weight 140.95 g/mol [2][4]

Boiling Point 53-55 °C at 19 mmHg [3]

58 °C at 28 mmHg [4]

Density 1.449 g/mL at 25 °C [3]

Refractive Index n20/D 1.465 [3]

Flash Point 47 °C (116.6 °F) - closed cup

Storage Temperature 2-8°C [3]

Hazard Identification and Analysis
Malonyl chloride is classified as a flammable, corrosive, and water-reactive substance.[4][5][6]
Understanding its primary hazards is fundamental to its safe handling.

Primary Hazards:

» Corrosivity: Causes severe burns to the skin, eyes, and respiratory tract.[1][5] Contact can
lead to permanent eye damage and serious skin injuries.[1] Inhalation may cause chemical
burns to the respiratory tract, potentially leading to pulmonary edema.[1] Ingestion can cause
severe and permanent damage to the digestive tract.[1]

« Flammability: Malonyl chloride is a flammable liquid and its vapors can form explosive
mixtures with air.[5][7] Vapors may travel to an ignition source and flash back.[7]

o Reactivity: It reacts violently with water, liberating toxic gases such as hydrogen chloride.[5]
[7][8] It is also incompatible with strong bases, alcohols, and strong oxidizing agents.[1][7]
Contact with metals may evolve flammable hydrogen gas.[1]

e Lachrymator: Itis a lachrymatory substance, meaning it can cause tearing.[1][9]

Standard Operating Protocol for Safe Handling
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The following protocol outlines the necessary steps for safely handling malonyl chloride in a

laboratory setting.

3.1 Engineering Controls

 All handling of malonyl chloride must be conducted in a certified chemical fume hood to

ensure adequate ventilation.[2][9]

¢ An eyewash station and safety shower must be readily accessible and in close proximity to

the workstation.[9][10]

o Use spark-proof tools and explosion-proof equipment to prevent ignition sources.[1][11]

3.2 Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling malonyl chloride.

PPE Category

Specification

Reference(s)

Eye/Face Protection

Chemical safety goggles and a

face shield are required.

[1I07][11]

Skin Protection

Wear appropriate protective
gloves (e.g., impervious
gloves) and clothing to prevent
skin exposure. An impervious

lab coat or apron is necessary.

[1]11]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
cartridge for organic vapors
and acid gases should be
used, especially when
engineering controls are not
sufficient. A self-contained
breathing apparatus (SCBA)
may be necessary for

emergencies.

[1][11]

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.benchchem.com/product/b156481?utm_src=pdf-body
https://www.benchchem.com/product/b156481?utm_src=pdf-body
https://cymitquimica.com/cas/1663-67-8/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA20823~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:09:02~~Methyl%20malonyl%20chloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA20823~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:09:02~~Methyl%20malonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2148430_EN.htm
https://www.tcichemicals.com/BE/en/sds/M0882_EU_6N.pdf
https://www.benchchem.com/product/b156481?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB2148430_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC125280250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0882_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2148430_EN.htm
https://www.tcichemicals.com/BE/en/sds/M0882_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2148430_EN.htm
https://www.tcichemicals.com/BE/en/sds/M0882_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3.3 Handling and Storage

e Handling:

[¢]

Wash hands thoroughly after handling.[1]

[¢]

Avoid breathing dust, vapor, mist, or gas.[1]

[e]

Do not get in eyes, on skin, or on clothing.[1]

o

Ground and bond containers when transferring material to prevent static discharge.[1][5]

[¢]

Keep away from heat, sparks, and open flames.[1][9]

e Storage:

[e]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o

Store protected from moisture.[1]

[¢]

Keep in a flammables-area.[1]

[¢]

Store under an inert atmosphere (e.g., nitrogen).[7][9]

Emergency Procedures

Immediate and appropriate response to emergencies is critical to minimizing harm.

4.1 First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Remove the individual to fresh
air immediately. If not
breathing, give artificial
) respiration. If breathing is

Inhalation n ) [1][11]
difficult, give oxygen. Seek
immediate medical attention.
Do NOT use mouth-to-mouth

resuscitation.

Immediately flush skin with
plenty of soap and water for at
) least 15 minutes while
Skin Contact _ _ [1][11]
removing contaminated
clothing and shoes. Seek

immediate medical attention.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, including under the [1][11]
eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. If the
person is conscious and alert,
) rinse their mouth and have
Ingestion ] ] [1][10]
them drink 2-4 cupfuls of milk
or water. Seek immediate

medical attention.

4.2 Spill and Leak Response

In the event of a spill, the following workflow should be initiated:
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Malonyl Chloride Spill Detected

Evacuate Immediate Area

'

Don Appropriate PPE
(SCBA may be required)

l

Remove All Ignition Sources

l

Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., dry sand, earth)

Collect Absorbed Material
into a Chemical Waste Container
using spark-proof tools

Decontaminate Spill Area

Dispose of Waste
as Hazardous Material

Click to download full resolution via product page

Caption: Workflow for responding to a malonyl chloride spill.
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4.3 Fire Fighting Measures

Extinguishing Media: For small fires, use dry chemical, carbon dioxide, or alcohol-resistant
foam. For large fires, use water spray, fog, or alcohol-resistant foam.[1]

» Unsuitable Extinguishing Media: Do not use water directly on the substance as it reacts
violently.[7][11]

e Hazards from Combustion: During a fire, irritating and highly toxic gases such as carbon
monoxide, carbon dioxide, and hydrogen chloride may be generated.[1][7]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Disposal Considerations

Waste from malonyl chloride is classified as hazardous.[8] All disposal must be in accordance
with federal, state, and local regulations.[8][11] Contaminated materials and empty containers
should be disposed of in a suitable, closed container at an approved waste disposal plant.[8]
[10] Do not empty into drains or sewers.[8]

Logical Relationships in Emergency Response

The decision-making process for responding to a malonyl chloride exposure incident is
outlined below.
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Rinse Mouth
Give Water/Milk
Do NOT Induce Vomiting
Seek Immediate Medical Attention

Remove to Fresh Air
Provide Oxygen/Artificial Respiration
Seek Immediate Medical Attention

Flush with Soap & Water (15+ min)
Remove Contaminated Clothing
‘Seek Immediate Medical Atiention

Flush with Water (15+ min)
Remove Contact Lenses
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision logic for first aid response to malonyl chloride exposure.

By implementing these safety precautions and protocols, researchers, scientists, and drug
development professionals can mitigate the inherent risks of working with malonyl chloride
and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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